CID 70976931

• Molecular Formula: C10H14BNO4
• Molecular Weight: 223.04 g/mol
• IUPAC Name: [5-(1-methoxy-2-methyl-1-oxopropan-2-yl)pyridin-3-yl]boronic acid
• InChI: InChI=1S/C10H14BNO4/c1-10(2,9(13)16-3)7-4-8(11(14)15)6-12-5-7/h4-6,14-15H,1-3H3
• InChI Key: HVFHFEPSSISTOV-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CN=C1)C(C)(C)C(=O)OC)(O)O

Description

CID 70976931 is a useful research compound. Its molecular formula is C10H14BNO4 and its molecular weight is 223.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 70976931 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 70976931 including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a vial containing the title compound from Example 53 Step H (0.10 g, 0.39 mmol), bis(pinacolato)diboron (0.12 g, 0.47 mmol), tris(dibenzylideneacetone)dipalladium (0) (0.035 g, 0.039 mmol), tricyclohexylphosphine (0.022 g, 0.077 mmol) and potassium acetate (0.114 g, 1.16 mmol) was added 1,4-dioxane (3.9 mL). The reaction was heated to 80° C. for 16 hours. It was then cooled to room temperature, passed through a syringe filter, and concentrated under reduced pressure to afford the title compound: LCMS m/z 224.19 [M+H]+.